Ethene;prop-2-enoic acid;ZINC

• Molecular Formula: C5H8O2Zn
• Molecular Weight: 165.5 g/mol
• IUPAC Name: ethene;prop-2-enoic acid;zinc
• InChI: InChI=1S/C3H4O2.C2H4.Zn/c1-2-3(4)5;1-2;/h2H,1H2,(H,4,5);1-2H2
• InChI Key: JJPWLZKJCBVHRG-UHFFFAOYSA-N
• Canonical SMILES: C=C.C=CC(=O)O.[Zn]
• Related CAS: 59650-68-9; 28208-80-2

Description

POLY(ETHYLENE-CO-ACRYLIC ACID), ZINC SALT: is a polymer that consists of the monomers ethylene and acrylic acid, with zinc ions incorporated into its structure. This compound is known for its unique properties, such as forming reversible ionic clusters (crosslinks), promoting adhesion to various substrates, and being tougher, more chemically resistant, and more transparent than its parent acid copolymer .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of POLY(ETHYLENE-CO-ACRYLIC ACID), ZINC SALT typically involves the copolymerization of ethylene and acrylic acid, followed by the incorporation of zinc ions. The process can be carried out through blending and extrusion methods. For instance, Surlyn-Zn2+ and zinc stearate have been used to synergistically modify ethylene–acrylic acid copolymer, resulting in improved mechanical properties, crystallinity, thermal stability, and rheological properties .

Industrial Production Methods: In industrial settings, the production of this compound often involves high-temperature and high-pressure treatments. For example, a dried sheet of the polymer can be sandwiched between two pieces of float glass, placed in a vacuum oven, and subjected to heat preservation at 80°C for 1 hour, followed by 100°C for 3 hours, and then quickly cooled .

Chemical Reactions Analysis

Types of Reactions: POLY(ETHYLENE-CO-ACRYLIC ACID), ZINC SALT undergoes various chemical reactions, including oxidation, reduction, and substitution. The presence of zinc ions allows for the formation of ionic clusters, which can participate in crosslinking reactions .

Common Reagents and Conditions: Common reagents used in reactions involving this compound include Surlyn-Zn2+ and zinc stearate. The reactions are typically carried out under conditions that promote the formation of ionic clusters and enhance the polymer’s properties .

Major Products: The major products formed from these reactions include modified polymers with improved mechanical properties, thermal stability, and chemical resistance .

Scientific Research Applications

Chemistry: In chemistry, POLY(ETHYLENE-CO-ACRYLIC ACID), ZINC SALT is used as a processing and performance additive. It promotes the crystallization of polyethylene terephthalate (PET) and assists in the dispersion of additives in plastics .

Biology: In biological research, this compound has been used as a negative staining agent in microscopy, yielding images composed of electron-dense regions .

Industry: Industrially, POLY(ETHYLENE-CO-ACRYLIC ACID), ZINC SALT is used to promote adhesion to various substrates, making it valuable in the production of safety glass, coatings, and adhesives .

Mechanism of Action

The mechanism by which POLY(ETHYLENE-CO-ACRYLIC ACID), ZINC SALT exerts its effects involves the formation of reversible ionic clusters (crosslinks). These clusters enhance the polymer’s adhesion to substrates, toughness, chemical resistance, and transparency. The zinc ions play a crucial role in forming these clusters, which contribute to the compound’s unique properties .

Comparison with Similar Compounds

• POLY(ETHYLENE-CO-METHACRYLIC ACID), ZINC SALT
• POLY(ETHYLENE-CO-ACRYLIC ACID), SODIUM SALT
• POLY(ETHYLENE-CO-METHACRYLIC ACID), SODIUM SALT

Comparison: Compared to similar compounds, POLY(ETHYLENE-CO-ACRYLIC ACID), ZINC SALT is unique due to its ability to form reversible ionic clusters with zinc ions. This property enhances its mechanical strength, chemical resistance, and transparency, making it more suitable for applications requiring these characteristics .